Cas no 2172240-34-3 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid
• CAS No: 2172240-34-3
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5800705
• PubChem ID: 165819761
• Update Time: 2025-06-29

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid
• 2172240-34-3
• EN300-1549770
• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-25(29-18-10-9-16(13-18)26(31)32)24-17(11-12-34-24)14-28-27(33)35-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23-24H,9-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CQTVTNJTZDEYEU-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NC1CCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic Acid (CAS No. 2172240-34-3): A Comprehensive Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid (CAS No. 2172240-34-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Amino-Methyloxolane-Cyclopentane-Carboxylic Acid, is characterized by its unique structural features and potential therapeutic applications.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis, known for its ease of removal and stability under various reaction conditions. The presence of this group in the compound allows for precise control over the reactivity of the amino group, making it a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

The methyloxolane moiety, a five-membered ring containing an oxygen atom, adds structural rigidity and conformational constraints to the molecule. This feature is particularly important in drug design, as it can influence the binding affinity and selectivity of the compound towards specific biological targets. The cyclopentane ring further contributes to the overall rigidity and stability of the molecule, enhancing its pharmacokinetic properties.

Recent studies have highlighted the potential of Fmoc-Amino-Methyloxolane-Cyclopentane-Carboxylic Acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the compound effectively blocks the enzyme's active site, thereby disrupting key signaling pathways associated with tumor growth and metastasis.

Another notable application of this compound is in the development of novel antibiotics. A research team at a leading pharmaceutical company has been investigating the use of Fmoc-Amino-Methyloxolane-Cyclopentane-Carboxylic Acid as a scaffold for designing antibiotics with enhanced efficacy against multidrug-resistant bacteria. Preliminary results from their studies have shown promising antibacterial activity, particularly against Gram-positive pathogens such as Staphylococcus aureus and Enterococcus faecalis.

In addition to its therapeutic potential, Fmoc-Amino-Methyloxolane-Cyclopentane-Carboxylic Acid has also been explored for its use in diagnostic imaging. Researchers at a major academic institution have developed a fluorescent derivative of this compound that can be used to visualize specific cellular processes in real-time. This derivative has shown high sensitivity and selectivity, making it a valuable tool for both basic research and clinical applications.

The synthesis of Fmoc-Amino-Methyloxolane-Cyclopentane-Carboxylic Acid involves several well-established chemical reactions, including coupling reactions, ring-closing metathesis, and deprotection steps. The process typically starts with the formation of an amino acid derivative, which is then modified through a series of functional group transformations to introduce the Fmoc protecting group and other structural elements. The final product is obtained through careful purification techniques to ensure high purity and yield.

From a safety perspective, Fmoc-Amino-Methyloxolane-Cyclopentane-Carboxylic Acid is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Appropriate personal protective equipment (PPE) should be worn at all times during handling.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid (CAS No. 2172240-34-3) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs and diagnostic tools. As research in this field continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.